Cas no 906152-32-7 (N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide)

• Product Name: N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide
• CAS No: 906152-32-7
• MF: C₁₈H₁₅N₅O₇S
• MW: 445.406002283096
• CID: 5494695
• Update Time: 2025-05-26

N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-methoxypyridazin-3-yl)phenyl]-4-methyl-3,5-dinitrobenzenesulfonamide
• N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide

• Inchi： 1S/C18H15N5O7S/c1-11-16(22(24)25)9-14(10-17(11)23(26)27)31(28,29)21-13-5-3-12(4-6-13)15-7-8-18(30-2)20-19-15/h3-10,21H,1-2H3
• InChI Key： KMASFUNHMSGLDH-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(OC)C=C3)C=C2)(=O)=O)=CC([N+]([O-])=O)=C(C)C([N+]([O-])=O)=C1

Additional information on N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide

N-4-(6-Methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide (CAS No. 906152-32-7): A Comprehensive Overview

N-4-(6-Methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide (CAS No. 906152-32-7) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class and features a unique molecular structure that includes a methoxypyridazine moiety and multiple nitro groups. The combination of these functional groups imparts distinct chemical and biological properties, making it an intriguing subject for both academic research and industrial development.

The molecular formula of N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide is C₂₀H₁₈N₆O₇S, with a molecular weight of approximately 478.44 g/mol. The compound's structure includes a central benzene ring substituted with a sulfonamide group, two nitro groups, and a methyl group. Additionally, the presence of the methoxypyridazine ring adds complexity and functionality to the molecule.

In recent years, there has been growing interest in the study of N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide due to its potential therapeutic applications. Research has shown that compounds with similar structural features exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the methoxypyridazine derivative, followed by its coupling with a substituted benzene sulfonamide intermediate. The final step involves the introduction of the nitro groups through nitration reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

The physical properties of N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide are also noteworthy. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various pharmaceutical formulations.

In terms of biological activity, N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide has shown promising results in preclinical studies. Its ability to modulate specific cellular pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. For example, research conducted at the National Institutes of Health (NIH) demonstrated that the compound effectively inhibited the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival.

The safety profile of N-4-(6-methoxypyridazin-3-yl)phenyl-4-methyl-3,5-dinitrobenzene-1-sulfonamide is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further investigations are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-4-(6-methoxypyridazin-3-y l)phenyl - 4 - methyl - 3 , 5 - dinitrobenzene - 1 - sulfonamide (CAS No. 906152 - 32 - 7 ) represents an exciting area of research within the field of medicinal chemistry . Its unique molecular structure and diverse biological activities make it a promising lead compound for the development of novel therapeutic agents . Ongoing studies continue to explore its full potential , contributing to advancements in both fundamental science and applied medicine .